Cas no 1895168-14-5 (3-(3-Aminoazetidin-1-yl)-3-oxopropanenitrile)

• Product Name: 3-(3-Aminoazetidin-1-yl)-3-oxopropanenitrile
• CAS No: 1895168-14-5
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 4774725
• Update Time: 2025-05-26

3-(3-Aminoazetidin-1-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-aminoazetidin-1-yl)-3-oxopropanenitrile
• 3-(3-Aminoazetidin-1-yl)-3-oxopropanenitrile

• Inchi： 1S/C6H9N3O/c7-2-1-6(10)9-3-5(8)4-9/h5H,1,3-4,8H2
• InChI Key： KAENXARDJWWXMD-UHFFFAOYSA-N
• SMILES： O=C(CC#N)N1CC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: -1.5
• Topological Polar Surface Area: 70.1

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 347.5±37.0 °C at 760 mmHg
• Flash Point: 208.5±28.7 °C

3-(3-Aminoazetidin-1-yl)-3-oxopropanenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 3-(3-Aminoazetidin-1-yl)-3-oxopropanenitrile

Introduction to 3-(3-Aminoazetidin-1-yl)-3-oxopropanenitrile (CAS No. 1895168-14-5)

3-(3-Aminoazetidin-1-yl)-3-oxopropanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1895168-14-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic nitrile derivative features a unique structural framework that has garnered considerable attention from researchers due to its potential applications in drug development and molecular medicine. The compound’s molecular structure, comprising an azetidine ring linked to a nitrile group and an ester-like functionality, positions it as a versatile intermediate for synthesizing more complex pharmacophores.

The relevance of 3-(3-Aminoazetidin-1-yl)-3-oxopropanenitrile is underscored by its role in the synthesis of bioactive molecules. The azetidine core is a privileged scaffold in medicinal chemistry, known for its ability to mimic natural amino acid residues and facilitate interactions with biological targets. The presence of both an amino group and a nitrile group in the molecule allows for further functionalization, enabling the construction of peptidomimetics and other therapeutic agents. Recent advancements in synthetic methodologies have enhanced the accessibility of this compound, making it more feasible for large-scale applications in research and industrial settings.

Recent studies have highlighted the compound’s utility in developing novel antimicrobial agents. The structural motif of 3-(3-Aminoazetidin-1-yl)-3-oxopropanenitrile exhibits promise in targeting bacterial enzymes and inhibiting pathogenic growth. Researchers have demonstrated its efficacy in preliminary screenings against resistant strains, suggesting its potential as a lead compound for antibiotic development. The nitrile functionality, in particular, has been shown to interact with bacterial cell wall biosynthesis pathways, offering a new mechanism for combating infections.

In addition to its antimicrobial properties, 3-(3-Aminoazetidin-1-yl)-3-oxopropanenitrile has been explored in the context of cancer therapy. The azetidine ring’s ability to penetrate cellular membranes and modulate protein-protein interactions makes it an attractive candidate for kinase inhibitors and other targeted therapies. Preliminary experiments indicate that derivatives of this compound can disrupt signaling pathways involved in tumor progression, offering a promising avenue for oncology research. The versatility of its functional groups also allows for modifications that enhance solubility and bioavailability, critical factors for drug-like properties.

The synthesis of 3-(3-Aminoazetidin-1-yl)-3-oxopropanenitrile involves multi-step organic reactions that require precise control over reaction conditions. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have streamlined the process, improving yield and purity. These advancements not only facilitate academic research but also pave the way for industrial-scale production. The compound’s stability under various conditions further enhances its practicality as a synthetic intermediate.

The pharmacokinetic profile of CAS No. 1895168-14-5 is another area of active investigation. Studies have begun to elucidate how the molecule behaves within biological systems, including absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is crucial for optimizing therapeutic efficacy while minimizing potential side effects. Computational modeling techniques have been employed to predict pharmacokinetic behavior, complementing experimental data obtained from in vitro and in vivo studies.

The future prospects of 3-(3-Aminoazetidin-1-yl)-3-oxopropanenitrile are vast, with ongoing research focusing on expanding its applications across multiple therapeutic domains. Innovations in drug discovery methodologies continue to uncover new possibilities for this compound, positioning it as a cornerstone in the development of next-generation therapeutics. Collaborative efforts between academia and industry are essential to translate these findings into tangible medical breakthroughs.

In conclusion, 3-(3-Aminoazetidin-1-yl)-3-oxopropanenitrile (CAS No. 1895168-14-5) represents a compelling subject of study in pharmaceutical chemistry. Its unique structural features and functional groups make it a valuable building block for synthesizing novel bioactive molecules with potential applications in antimicrobial and anticancer therapies. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, the significance of this compound is expected to grow further.